1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C12H15F3N4O2S and its molecular weight is 336.33. The purity is usually 95%.
BenchChem offers high-quality 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave-Assisted Synthesis of Hybrid Molecules
Research by Başoğlu et al. (2013) involved the synthesis of compounds containing thiadiazole and other nuclei, like the 1,3,4-thiadiazole, through microwave-assisted methods. These compounds demonstrated varying degrees of antimicrobial, antiurease, and antilipase activities, highlighting their potential in developing therapeutic agents with specific biological activities (Başoğlu et al., 2013).
Synthesis for Anti-Inflammatory and Analgesic Agents
Abu‐Hashem et al. (2020) conducted research on the synthesis of novel compounds containing a thiadiazole moiety. Their study focused on evaluating these compounds as anti-inflammatory and analgesic agents, with some showing significant inhibition of COX-2, analgesic activity, and anti-inflammatory effects (Abu‐Hashem et al., 2020).
Anti-Arrhythmic Activity of Piperidine-Based Derivatives
Abdel‐Aziz et al. (2009) explored the synthesis of piperidine-based derivatives, including 1,3-thiazole and 1,3,4-thiadiazole derivatives. Some of these synthesized compounds showed significant anti-arrhythmic activity, indicating their potential use in cardiac-related therapeutic applications (Abdel‐Aziz et al., 2009).
Synthesis and Antimicrobial Evaluation
Hamama et al. (2017) synthesized novel 5-phenyl-5H-thiazolo[4,3-b][1,3,4]thiadiazole systems and evaluated their antimicrobial properties. This research contributes to the development of new antimicrobial agents, highlighting the potential of thiadiazole derivatives in combating microbial infections (Hamama et al., 2017).
Synthesis of Anticancer Agents
Gomha et al. (2017) focused on synthesizing new thiazole and 1,3,4-thiadiazole derivatives, assessing their anticancer activity. Their findings indicate that some compounds exhibited significant anticancer properties, particularly against Hepatocellular carcinoma cells (Gomha et al., 2017).
properties
IUPAC Name |
1-(4-methylthiadiazole-5-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F3N4O2S/c1-7-9(22-18-17-7)11(21)19-4-2-8(3-5-19)10(20)16-6-12(13,14)15/h8H,2-6H2,1H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFDBKOXKTYNQFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)N2CCC(CC2)C(=O)NCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F3N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.